Cas no 90184-08-0 (Ethanone, 1-[3-[[6-(decylsulfonyl)hexyl]oxy]phenyl]-)

• Product name: Ethanone, 1-[3-[[6-(decylsulfonyl)hexyl]oxy]phenyl]-
• CAS No: 90184-08-0
• MF: C₂₄H₄₀O₄S
• MW: 424.637006759644
• CID: 792135
• PubChem ID: 71429779

Ethanone, 1-[3-[[6-(decylsulfonyl)hexyl]oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-[[6-(decylsulfonyl)hexyl]oxy]phenyl]-
• 1-[3-(6-decylsulfonylhexoxy)phenyl]ethanone
• 1-(3-{[6-(Decane-1-sulfonyl)hexyl]oxy}phenyl)ethan-1-one
• 90184-08-0
• DTXSID80848447

• Inchi： InChI=1S/C24H40O4S/c1-3-4-5-6-7-8-10-13-19-29(26,27)20-14-11-9-12-18-28-24-17-15-16-23(21-24)22(2)25/h15-17,21H,3-14,18-20H2,1-2H3
• InChI Key： CJTMZLGTEQEVNR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCS(=O)(=O)CCCCCCOC1=CC=CC(=C1)C(=O)C

Computed Properties

• Exact Mass: 424.26473093g/mol
• Monoisotopic Mass: 424.26473093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų
• XLogP3: 6.9